Cas no 1353978-30-9 (4-(Methyl-pyridin-3-ylMethyl-aMino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(Methyl-pyridin-3-ylMethyl-aMino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353978-30-9
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• MDL: MFCD21098899
• CID: 4588111
• Update Time: 2025-05-19

4-(Methyl-pyridin-3-ylMethyl-aMino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(Methyl-pyridin-3-ylMethyl-aMino)-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD21098899
• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)20-10-7-15(8-11-20)19(4)13-14-6-5-9-18-12-14/h5-6,9,12,15H,7-8,10-11,13H2,1-4H3
• InChI Key： HCLCHSSZDVZUSO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N(C)CC2=CC=CN=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-(Methyl-pyridin-3-ylMethyl-aMino)-piperidine-1-carboxylic acid tert-butyl ester

4-(Methyl-pyridin-3-ylMethyl-aMino)-piperidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1353978-30-9, commonly referred to as 4-(Methyl-pyridin-3-ylMethyl-aMino)-piperidine-1-carboxylic acid tert-butyl ester, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and functional groups. The tert-butyl ester group attached to the piperidine ring contributes to its stability and solubility properties, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of a methyl-substituted pyridine ring in this compound enhances its electronic properties, enabling it to act as a versatile building block in the synthesis of bioactive molecules. Researchers have explored its role in heterocyclic chemistry, where it serves as a key intermediate in the construction of complex molecular architectures. Its ability to participate in various nucleophilic and electrophilic reactions has further solidified its position in modern organic synthesis.

The piperidine ring in this compound is another critical feature that contributes to its versatility. Piperidine derivatives are widely used in the pharmaceutical industry due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The substitution pattern on the piperidine ring, particularly the presence of an amino group adjacent to the pyridine moiety, allows for fine-tuning of these properties. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to target proteins, facilitating their use in drug design.

In terms of synthesis, this compound is typically prepared through a multi-step process involving amino group functionalization and esterification reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste generation. The incorporation of tert-butyl ester groups has been shown to improve the thermal stability of intermediates, making them suitable for large-scale production.

From a pharmacological perspective, this compound has demonstrated potential as a lead molecule in the development of neuroprotective agents and anti-inflammatory drugs. Preclinical studies have indicated that it exhibits moderate activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Although further optimization is required to enhance its bioavailability and efficacy, these findings underscore its potential as a starting point for drug discovery.

The structural uniqueness of 4-(Methyl-pyridin-3-ylMethyl-aMino)-piperidine-1-carboxylic acid tert-butyl ester also makes it an attractive candidate for applications in materials science. Its ability to form stable complexes with metal ions has been explored in the context of catalysis and sensor development. For instance, researchers have reported its use as a ligand in transition metal-catalyzed cross-coupling reactions, where it facilitates efficient bond formation under mild conditions.

In conclusion, CAS No. 1353978-30-9 represents a multifaceted chemical entity with diverse applications across various disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific innovation.